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Compound Name: Tris(dihydrocaffeoyl)spermidine

Cat. No.: B13929433 Get Quote

An In-depth Technical Guide to
Tris(dihydrocaffeoyl)spermidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tris(dihydrocaffeoyl)spermidine is a naturally occurring polyamine conjugate found in

significant quantities in Solanaceous plants, most notably in potato tubers (Solanum

tuberosum). Structurally, it consists of a spermidine backbone acylated with three

dihydrocaffeoyl groups. The specific isomer identified in potatoes is N(1),N(4),N(8)-

tris(dihydrocaffeoyl)spermidine. While research on this specific molecule is still emerging,

related hydroxycinnamic acid amides have demonstrated a range of biological activities,

including antioxidant, anti-inflammatory, and antibacterial effects. This technical guide provides

a comprehensive overview of the chemical structure, properties, and known biological

significance of tris(dihydrocaffeoyl)spermidine, with a focus on presenting available data in a

structured format and outlining relevant experimental methodologies.

Chemical Structure and Properties
The chemical structure of tris(dihydrocaffeoyl)spermidine is characterized by a central

spermidine molecule linked to three dihydrocaffeoyl moieties via amide bonds. The most well-

documented isomer, N(1),N(4),N(8)-tris(dihydrocaffeoyl)spermidine, has the dihydrocaffeoyl
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groups attached to the primary amines at positions 1 and 8, and the secondary amine at

position 4 of the spermidine backbone.

Structural Diagram
Figure 1: Chemical structure of N(1),N(4),N(8)-tris(dihydrocaffeoyl)spermidine.

Physicochemical Properties
Quantitative data for the physicochemical properties of N(1),N(4),N(8)-

tris(dihydrocaffeoyl)spermidine are not extensively reported in the literature. The following

table summarizes the available information.

Property Value Source

Molecular Formula C₃₄H₄₃N₃O₉ [1][2]

Molecular Weight 637.72 g/mol [1]

CAS Number 859341-34-7 [1][2]

Appearance Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

SMILES

O=C(N(CCCCNC(CCC1=CC=

C(O)C(O)=C1)=O)CCCNC(CC

C2=CC=C(O)C(O)=C2)=O)CC

C3=CC=C(O)C(O)=C3

[1]

Biological Activity and Potential Therapeutic
Applications
While specific biological activities of N(1),N(4),N(8)-tris(dihydrocaffeoyl)spermidine are not

well-documented, the broader class of hydroxycinnamic acid amides (HCAAs) and the parent

molecule, spermidine, have been the subject of numerous studies. These studies suggest
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potential antioxidant, anti-inflammatory, and antibacterial properties for

tris(dihydrocaffeoyl)spermidine.

Antioxidant Activity
The dihydrocaffeoyl moieties, with their catechol rings, are potent radical scavengers. It is

hypothesized that tris(dihydrocaffeoyl)spermidine exhibits significant antioxidant activity.

Anti-inflammatory Activity
Spermidine and various HCAAs have been shown to modulate inflammatory pathways. It is

plausible that tris(dihydrocaffeoyl)spermidine could inhibit the production of pro-

inflammatory mediators.

Antibacterial Activity
Studies on bis, tris, and tetra(dihydrocaffeoyl)polyamine conjugates have demonstrated

antibacterial activity, particularly against vancomycin-resistant Staphylococcus aureus (VRSA).

[3] The activity appears to increase with the number of dihydrocaffeoyl groups, suggesting that

tris(dihydrocaffeoyl)spermidine could be a potent antibacterial agent.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological evaluation of

N(1),N(4),N(8)-tris(dihydrocaffeoyl)spermidine are not readily available. However, based on

literature for related compounds, the following methodologies can be adapted.

Extraction and Isolation from Potato Tubers
A general workflow for the extraction and analysis of dihydrocaffeoyl polyamines from potato

tubers is outlined below.
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Figure 2: General workflow for extraction and analysis of dihydrocaffeoyl polyamines.
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Protocol:

Sample Preparation: Fresh potato tubers are washed, peeled, and freeze-dried. The dried

material is then ground into a fine powder.

Extraction: The powdered sample is extracted with a solvent system, typically an acidic

aqueous methanol or ethanol solution (e.g., 80% methanol with 0.1% formic acid). The

mixture is agitated (e.g., sonicated or shaken) for a defined period.

Purification: The extract is centrifuged to pellet solid material. The supernatant is collected

and may be further purified using solid-phase extraction (SPE) if necessary.

Analysis: The final extract is filtered and analyzed by High-Performance Liquid

Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) for identification and

quantification.

Synthesis
A general strategy for the synthesis of dihydrocaffeoyl polyamine conjugates involves the

acylation of a protected polyamine with activated dihydrocaffeic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. Synthesis of bis, tris and tetra(dihydrocaffeoyl)polyamine conjugates as antibacterial
agents against VRSA - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13929433?utm_src=pdf-body-img
https://www.benchchem.com/product/b13929433?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/18/2/2328
https://www.researchgate.net/publication/226457493_Regulation_of_exogenous_spermidine_on_the_reactive_oxygen_species_level_and_polyamine_metabolism_in_Alternanthera_philoxeroides_Mart_Griseb_under_copper_stress
https://pubmed.ncbi.nlm.nih.gov/18563350/
https://pubmed.ncbi.nlm.nih.gov/18563350/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13929433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Tris(dihydrocaffeoyl)spermidine chemical structure and
properties.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13929433#tris-dihydrocaffeoyl-spermidine-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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